Cas no 2709547-38-4 ((3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane)

• Product Name: (3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane
• CAS No: 2709547-38-4
• MF: C₉H₁₀BrFOS
• MW: 265.14250421524
• CID: 6795223
• PubChem ID: 171367893
• Update Time: 2025-10-10

(3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2709547-38-4
• MFCD34763333
• (3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C9H10BrFOS/c1-3-12-9-7(10)4-6(11)5-8(9)13-2/h4-5H,3H2,1-2H3
• InChI Key： WYKCNNQUGHDNKI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OCC)SC)F

Computed Properties

• Exact Mass: 263.96198g/mol
• Monoisotopic Mass: 263.96198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.5Ų

Additional information on (3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane

Comprehensive Overview of (3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane (CAS No. 2709547-38-4)

(3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane (CAS No. 2709547-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a bromine substituent, an ethoxy group, and a fluorine atom on a phenyl ring, coupled with a methylsulfane moiety. This combination of functional groups makes it a versatile intermediate for synthesizing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for fluorinated aromatic compounds like (3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane has surged, driven by their applications in developing biologically active molecules. Researchers are particularly interested in its potential role as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and personalized medicine. The compound's electron-withdrawing and electron-donating groups also make it valuable for studying structure-activity relationships (SAR) in medicinal chemistry.

From a synthetic perspective, CAS No. 2709547-38-4 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the reactivity of its bromine substituent. Its ethoxy and fluoro groups further enhance its utility in designing high-performance materials, including liquid crystals and organic semiconductors. These applications are highly relevant to current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional methods.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize (3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane, ensuring high purity and consistency for research use. The compound's stability under various conditions makes it suitable for long-term storage, a critical factor for laboratories and manufacturers. Additionally, its solubility in organic solvents like dichloromethane and tetrahydrofuran facilitates its integration into diverse synthetic workflows.

As the scientific community continues to explore halogenated compounds and sulfur-containing derivatives, CAS No. 2709547-38-4 stands out as a promising candidate for innovation. Its compatibility with high-throughput screening platforms and combinatorial chemistry further underscores its potential in accelerating drug development. With ongoing advancements in computational chemistry and AI-driven molecular design, this compound is poised to play a pivotal role in next-generation therapeutics and functional materials.

In summary, (3-Bromo-2-ethoxy-5-fluorophenyl)(methyl)sulfane (CAS No. 2709547-38-4) represents a critical tool for modern chemical research, bridging gaps between organic synthesis, pharmacology, and materials science. Its multifaceted applications and adaptability to cutting-edge technologies ensure its relevance in addressing contemporary challenges across industries.